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For Researchers, Scientists, and Drug Development Professionals

Introduction
Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials composed of

metal ions or clusters coordinated to organic ligands. Ni-MOF-74, also known as CPO-27-Ni, is

a prominent member of this family, characterized by its high density of open metal sites, well-

defined one-dimensional hexagonal channels, and exceptional thermal stability. These unique

features make Ni-MOF-74 a highly promising adsorbent for various gas separation

applications, including carbon capture, natural gas purification, and nitric oxide removal. This

document provides detailed experimental protocols for the synthesis, activation, and evaluation

of Ni-MOF-74 for gas separation studies.

Data Presentation
The gas separation performance of Ni-MOF-74 is summarized in the tables below. The data is

compiled from various studies and presented for easy comparison.

Table 1: CO₂/CH₄ Separation Performance of Ni-MOF-74
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Parameter Value Conditions Reference

CO₂ Adsorption

Capacity
0.9391 mmol/g

25°C, 1 bar, 50:50

CO₂:CH₄ mixture
[1][2]

CH₄ Adsorption

Capacity
0.5128 mmol/g

25°C, 1 bar, 50:50

CO₂:CH₄ mixture
[1]

CO₂/CH₄ Selectivity 1.8313
25°C, 1 bar, 50:50

CO₂:CH₄ mixture
[1][2]

CO₂ Adsorption

Capacity
~12.35 mmol/g

298 K, 1 bar

(Simulated)
[3]

Table 2: CO₂/N₂ Separation Performance of Ni-MOF-74

Parameter Value Conditions Reference

CO₂ Adsorption

Capacity
5.22 mmol/g 25°C, 1 bar [4]

CO₂/N₂ Selectivity 31 25°C [4][5]

CO Adsorption

Capacity
6.15 mmol/g 298 K, 0.1 MPa [6]

N₂ Adsorption

Capacity
0.86 mmol/g 298 K, 0.1 MPa [6]

CO/N₂ Selectivity
>1000 (IAST

Predicted)
298 K [6]

Table 3: NO/CO₂ Separation Performance of Ni-MOF-74

Parameter Value Conditions Reference

NO Adsorption

Capacity
~174.3 cm³/g Ambient conditions [7]

NO/CO₂ Selectivity ~710 (IAST Predicted) Low partial pressure [7]
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Experimental Protocols
Synthesis of Ni-MOF-74
Two common methods for the synthesis of Ni-MOF-74 are the hydrothermal and microwave-

assisted methods.

1.1 Hydrothermal Synthesis

This method involves heating the reactants in a sealed vessel for an extended period.

Reagents:

Nickel(II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

2,5-dihydroxyterephthalic acid (H₄DOBDC)

N,N-Dimethylformamide (DMF)

Deionized water

Procedure:

Dissolve Nickel(II) acetate tetrahydrate and 2,5-dihydroxyterephthalic acid in a mixture of

DMF and deionized water.

Transfer the solution to a Teflon-lined stainless-steel autoclave.

Heat the autoclave in an oven at a specific temperature (e.g., 100-120°C) for a designated

time (e.g., 12-24 hours).

After cooling to room temperature, collect the green crystalline product by filtration or

centrifugation.

Wash the product thoroughly with fresh DMF and then with a volatile solvent like methanol

or ethanol to remove unreacted precursors and solvent molecules from the pores.

Dry the final product under vacuum.
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1.2 Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reactants, significantly reducing

the synthesis time.[4][8][9]

Reagents:

Same as hydrothermal synthesis.

Procedure:

Prepare the precursor solution as in the hydrothermal method.

Place the solution in a sealed Teflon vessel suitable for microwave synthesis.

Heat the vessel in a microwave reactor at a specific temperature (e.g., 140°C) for a short

duration (e.g., 60 minutes).[4]

After cooling, collect and wash the product as described in the hydrothermal method.

Dry the sample under vacuum.

Activation of Ni-MOF-74
Activation is a crucial step to remove residual solvent molecules and expose the open metal

sites, which are essential for gas adsorption.[10][11][12]

Procedure:

Place the synthesized and washed Ni-MOF-74 sample in a quartz tube or a suitable

sample holder.

Heat the sample under a dynamic vacuum (high vacuum) at a high temperature, typically

between 150°C and 250°C.[13]

Maintain these conditions for several hours (e.g., 6-12 hours) to ensure complete removal

of guest molecules.
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Cool the sample down to room temperature under vacuum before any gas adsorption

measurements.

Characterization of Ni-MOF-74
To ensure the successful synthesis of high-quality Ni-MOF-74, several characterization

techniques are employed:

Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity of the

material.

Scanning Electron Microscopy (SEM): To observe the crystal morphology and size.

N₂ Adsorption-Desorption at 77 K: To determine the Brunauer-Emmett-Teller (BET) surface

area, pore volume, and pore size distribution.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in

the MOF structure.

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the material.

Gas Separation Studies: Dynamic Breakthrough
Experiments
Dynamic breakthrough experiments simulate the performance of an adsorbent in a packed bed

for a continuous flow of a gas mixture.[1][14][15]

Experimental Setup:

A packed bed column containing the activated Ni-MOF-74 adsorbent.

Mass flow controllers to regulate the flow rates of individual gases.

A gas mixing chamber to prepare the desired gas mixture.

A temperature controller to maintain the column at the desired temperature.

A pressure controller to maintain the system pressure.
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A gas analyzer (e.g., mass spectrometer or gas chromatograph) to monitor the

composition of the effluent gas stream.

Procedure:

Pack a known amount of activated Ni-MOF-74 into the adsorption column.

Activate the adsorbent in-situ by heating under an inert gas flow (e.g., He or Ar) to remove

any adsorbed impurities.

Cool the column to the desired experimental temperature.

Introduce a continuous flow of the gas mixture (e.g., CO₂/CH₄, CO₂/N₂, or NO/CO₂) with a

known composition and flow rate through the column.

Continuously monitor and record the concentration of each gas component at the outlet of

the column using the gas analyzer.

The experiment is complete when the outlet gas concentration equals the inlet gas

concentration for all components (i.e., the adsorbent is saturated).

Data Analysis:

Breakthrough Curve: A plot of the normalized outlet concentration (C/C₀) versus time.

Adsorption Capacity: Calculated from the breakthrough curve by integrating the area

above the curve for the adsorbed component.

Selectivity: The ratio of the adsorption capacities of the two components in the mixture.

Mandatory Visualization
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Caption: Experimental workflow for gas separation studies using Ni-MOF-74.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.aip.org/aip/acp/article/3199/1/020011/3308270/CO2-and-CH4-breakthrough-study-Ni-MOF-74-adsorbent
https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/63/e3sconf_icpeam2020_02011.pdf
https://www.researchgate.net/publication/330896583_Microwave-Assisted_Rapid_Synthesis_of_Well-Shaped_MOF-74_Ni_for_CO_2_Efficient_Capture
https://pubs.acs.org/doi/abs/10.1021/acs.inorgchem.8b03271
https://www.researchgate.net/publication/285959231_Adsorption_isotherms_and_selectivity_of_CON2CO2_on_MOF-74Ni
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra05974f
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra05974f
https://asu.elsevierpure.com/en/publications/microwave-synthesis-and-characterization-of-mof-74-m-ni-mg-for-ga/
https://ir.library.oregonstate.edu/downloads/mw22v754z
https://www.researchgate.net/publication/382609689_The_CO_Working_Capacity_of_Ni-MOF-74_and_Corresponding_Operating_Conditions_for_CON_2_Adsorption_Separation
https://pmc.ncbi.nlm.nih.gov/articles/PMC11325536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11325536/
https://pubs.acs.org/doi/10.1021/acs.chemmater.4c01153
http://yaghi.berkeley.edu/pdfPublications/10mof74.pdf
https://micromeritics.com/resources/breakthrough-adsorption-theory-and-analysis-of-adsorption-in-zeolites-and-metal-organic-frameworks-mofs/
https://www.youtube.com/watch?v=ep5yMANeOzE
https://www.benchchem.com/product/b15791520/docs#application-notes-and-protocols-for-gas-separation-studies-using-ni-mof-74
https://www.benchchem.com/product/b15791520/docs#application-notes-and-protocols-for-gas-separation-studies-using-ni-mof-74
https://www.benchchem.com/product/b15791520/docs#application-notes-and-protocols-for-gas-separation-studies-using-ni-mof-74
https://www.benchchem.com/product/b15791520/docs#application-notes-and-protocols-for-gas-separation-studies-using-ni-mof-74
https://www.benchchem.com/product/b15791520?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15791520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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